Succinyl-L-carnitine-13C3 Chloride
Description
Succinyl-L-carnitine-¹³C₃ Chloride is a stable isotope-labeled derivative of succinylcarnitine (C4DC), a dicarboxylic acylcarnitine involved in mitochondrial fatty acid β-oxidation and energy metabolism. The compound is synthesized by replacing three carbon atoms in the carnitine moiety with carbon-13 (¹³C), making it a critical tool for quantitative metabolomic studies, particularly in tracking metabolic flux or serving as an internal standard in mass spectrometry . Its molecular structure consists of a succinyl group (C4 dicarboxylate) esterified to L-carnitine, with a chloride counterion.
Properties
Molecular Formula |
C₈¹³C₃H₂₀ClNO₆ |
|---|---|
Molecular Weight |
300.71 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The following table summarizes key parameters of Succinyl-L-carnitine-¹³C₃ Chloride and structurally related stable isotope-labeled acylcarnitines:
Key Observations:
Acyl Chain Length and Polarity :
- Succinyl-L-carnitine-¹³C₃ (C4 dicarboxylate) has a shorter, polar acyl chain compared to long-chain derivatives like stearoyl (C18) or palmitoyl (C16). This impacts solubility: succinyl derivatives are more water-soluble, whereas stearoyl and palmitoyl compounds are lipid-soluble, influencing their roles in mitochondrial transport and metabolic pathways .
- DL-Glutaryl Carnitine-¹³C-d₃ (C5 dicarboxylate) shares structural similarity with succinylcarnitine but includes deuterium labeling, which may affect fragmentation patterns in mass spectrometry .
Isotopic Labeling :
- Succinyl-L-carnitine-¹³C₃ and stearoyl/palmitoyl analogs use ¹³C₃ labeling on the carnitine moiety, ideal for minimizing isotopic interference in metabolic studies. In contrast, DL-Glutaryl Carnitine-¹³C-d₃ combines ¹³C and deuterium (d₃), which may complicate quantification due to differential isotope effects .
Stability and Handling: Stearoyl-L-carnitine-¹³C₃ requires storage at -20°C, while palmitoyl derivatives may tolerate room temperature during shipping . Succinyl-L-carnitine-¹³C₃ likely follows similar cold storage protocols, though explicit data are unavailable.
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